Cas no 1260665-78-8 (4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine)

• Product Name: 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine
• CAS No: 1260665-78-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD18250919
• CID: 5158289
• Update Time: 2025-06-15

4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDINE
• 4-Methoxy-5,6,7,8-tetrahydro-[1,7]naphthyridine
• AB73919
• 1,7-Naphthyridine, 5,6,7,8-tetrahydro-4-methoxy-
• 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine

• MDL： MFCD18250919
• Inchi： 1S/C9H12N2O/c1-12-9-3-5-11-8-6-10-4-2-7(8)9/h3,5,10H,2,4,6H2,1H3
• InChI Key： GECVXDBNXVSBSD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2CNCCC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 0.3
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine

Introduction to 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS No. 1260665-78-8)

4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine, identified by the chemical registration number CAS No. 1260665-78-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the naphthyridine class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a methoxy substituent at the 4-position and a tetrahydropyridine ring system, which contributes to its unique chemical properties and reactivity.

The synthesis and characterization of 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine have been subjects of extensive study due to its promising pharmacological profile. Naphthyridines are known for their ability to interact with various biological targets, making them valuable scaffolds in drug discovery. The presence of the methoxy group in this molecule enhances its solubility and metabolic stability, factors that are crucial for its potential use in medicinal formulations.

In recent years, there has been growing interest in 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine due to its reported activities as a kinase inhibitor and an antimicrobial agent. Kinase enzymes play a pivotal role in numerous cellular processes, including cell growth and signal transduction pathways. Inhibitors of these kinases have shown significant promise in treating cancers and inflammatory diseases. The structural features of 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine make it a suitable candidate for modulating kinase activity by binding to specific pockets on the enzyme surface.

Moreover, preliminary studies have highlighted the antimicrobial properties of this compound. The increasing prevalence of antibiotic-resistant bacteria has underscored the need for novel antimicrobial agents. 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine has demonstrated efficacy against certain bacterial strains by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. This dual functionality as both a kinase inhibitor and an antimicrobial agent positions it as a multifaceted therapeutic agent with broad applications.

The pharmacokinetic profile of 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine has also been a focus of research. Studies indicate that this compound exhibits favorable pharmacokinetic properties such as good bioavailability and moderate metabolic clearance. These characteristics are essential for ensuring that the drug reaches effective concentrations at the target site while minimizing side effects. The tetrahydropyridine moiety contributes to its stability in biological systems, enhancing its potential as an oral therapeutic agent.

Recent advancements in computational chemistry have further accelerated the exploration of 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into optimizing its structure for improved binding affinity and selectivity. By leveraging computational tools alongside experimental validation, researchers can rapidly screen potential analogs and refine lead compounds for clinical development.

The role of 4-methoxy-5,6,7,8-tetrahydro-1,7-naphthyridine in addressing unmet medical needs is also underscored by its potential in treating neurological disorders. Naphthyridines have been investigated for their ability to modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group in this compound may influence its ability to cross the blood-brain barrier and interact with central nervous system receptors. Further research is warranted to explore these neuropharmacological applications.

In conclusion,4-methoxy-5,6,7,8-tetrahydro,1,7-naphthyridine (CAS No. 1260665,78,8) represents a promising candidate in pharmaceutical research due to its versatile biological activities and favorable pharmacokinetic properties. Its dual functionality as a kinase inhibitor and an antimicrobial agent makes it a compelling molecule for further development into therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play a significant role in addressing various medical challenges.